Cas no 1822854-37-4 (3,4,5-Tribromopyridazine)

• Product Name: 3,4,5-Tribromopyridazine
• CAS No: 1822854-37-4
• MF: C₄HBr₃N₂
• MW: 316.776138067245
• MDL: MFCD00233941
• CID: 3040584
• PubChem ID: 124221624
• Update Time: 2025-08-02

3,4,5-Tribromopyridazine Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Tribromopyridazine
• AK552026
• CS-0132817
• D83752
• MFCD00233941
• SCHEMBL25212816
• DS-19578
• AKOS030524143
• 1822854-37-4
• SY316411

• MDL： MFCD00233941
• Inchi： 1S/C4HBr3N2/c5-2-1-8-9-4(7)3(2)6/h1H
• InChI Key： CFPNAGQMSGMLFI-UHFFFAOYSA-N
• SMILES： BrC1=C(N=NC=C1Br)Br

Computed Properties

• Exact Mass: 315.76694g/mol
• Monoisotopic Mass: 313.76899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.8
• Molecular Weight: 316.78g/mol

Experimental Properties

• Boiling Point: 392.4±37.0°C at 760 mmHg

3,4,5-Tribromopyridazine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 3,4,5-Tribromopyridazine

Comprehensive Overview of 3,4,5-Tribromopyridazine (CAS No. 1822854-37-4): Properties, Applications, and Industry Insights

3,4,5-Tribromopyridazine (CAS No. 1822854-37-4) is a halogenated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. As a brominated pyridazine derivative, it serves as a versatile intermediate in organic synthesis, enabling the development of novel bioactive molecules. The compound's molecular formula, C₄HBr₃N₂, highlights its high bromine content, which contributes to its reactivity in cross-coupling reactions and other transformative processes.

In recent years, the demand for halogenated pyridazines like 3,4,5-Tribromopyridazine has surged, driven by trends in drug discovery and material science. Researchers are particularly interested in its potential applications as a building block for functional materials and small-molecule inhibitors. The compound's ability to act as a precursor for catalysts and ligands further expands its utility in asymmetric synthesis, a field gaining traction due to the need for enantioselective pharmaceuticals.

From an environmental perspective, the synthesis and handling of brominated compounds like 3,4,5-Tribromopyridazine align with the industry's shift toward green chemistry principles. Innovations in solvent-free reactions and catalytic bromination methods have reduced the ecological footprint of such derivatives. This aligns with frequently searched topics such as "sustainable halogenation techniques" and "eco-friendly heterocyclic synthesis," reflecting growing user interest in environmentally conscious methodologies.

The compound's crystalline structure and stability under various conditions make it a subject of computational chemistry studies. Molecular modeling and QSAR (Quantitative Structure-Activity Relationship) analyses often feature 3,4,5-Tribromopyridazine to predict its behavior in biological systems. Such studies address common search queries like "pyridazine derivatives in drug design" and "bromine effects on molecular polarity," catering to both academic and industrial audiences.

In material science, 3,4,5-Tribromopyridazine has shown promise in the development of organic semiconductors and photoactive materials. Its electron-withdrawing bromine atoms enhance charge transport properties, a feature explored in OLED and photovoltaic research. These applications resonate with trending searches such as "halogenated materials for energy storage" and "pyridazine-based polymers," underscoring the compound's multidisciplinary relevance.

Analytical characterization of CAS No. 1822854-37-4 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. Data from these methods are critical for quality control, especially when the compound is used in high-value synthetic routes. This emphasis on purity and reproducibility responds to frequent industry concerns about "batch-to-batch consistency in specialty chemicals."

Looking ahead, 3,4,5-Tribromopyridazine is poised to play a pivotal role in emerging fields such as bioconjugation chemistry and targeted drug delivery systems. Its reactivity with nucleophiles enables the creation of biocompatible linkers, a topic increasingly searched in connection with "next-generation antibody-drug conjugates (ADCs)." As research continues, this compound exemplifies how small-molecule intermediates drive innovation across life sciences and technology sectors.